Cas no 63279-14-1 (Rebaudioside E)

• Product Name: Rebaudioside E
• CAS No: 63279-14-1
• Molecular Formula: C₄₄H₇₀O₂₃
• Molecular Weight: 967.012816905975
• CID: 839652

Rebaudioside E Properties

Names and Identifiers

• Rebaudioside E
• REBAUDIOSIDE E(P)
• (4alpha)-13-[(2-O-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)oxy]-kaur-16-en-18-oic acid 2-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl ester
• 693TGS3OHR
• (-)-Rebaudioside E
• Rebaudioside E [MI]
• RLLCWNUIHGPAJY-SFUUMPFESA-N

• InChIKey： RLLCWNUIHGPAJY-SFUUMPFESA-N
• Inchi： 1S/C44H70O23/c1-17-11-43-9-5-22-41(2,7-4-8-42(22,3)40(59)66-38-34(30(55)26(51)20(14-47)62-38)64-36-32(57)28(53)24(49)18(12-45)60-36)23(43)6-10-44(17,16-43)67-39-35(31(56)27(52)21(15-48)63-39)65-37-33(58)29(54)25(50)19(13-46)61-37/h18-39,45-58H,1,4-16H2,2-3H3/t18-,19-,20-,21-,22+,23+,24-,25-,26-,27-,28+,29+,30+,31+,32-,33-,34-,35-,36+,37+,38+,39+,41-,42-,43-,44+/m1/s1
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@]12C(=C)C[C@]3(CC[C@@H]4[C@@](C(=O)O[C@H]5[C@@H]([C@H]([C@@H]([C@@H](CO)O5)O)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@@H](CO)O5)O)O)O)(C)CCC[C@@]4(C)[C@@H]3CC1)C2

Computed Properties

• Exact Mass: 966.430789g/mol
• Surface Charge: 0
• XLogP3: -2.8
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 23
• Rotatable Bond Count: 13
• Monoisotopic Mass: 966.430789g/mol
• Monoisotopic Mass: 966.430789g/mol
• Topological Polar Surface Area: 374Ų
• Heavy Atom Count: 67
• Complexity: 1760
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 26
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 967.0

Experimental Properties

• Solubility: Insuluble (7.7E-3 g/L) (25 ºC),
• Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Steviol glycosides